Cas no 2680751-20-4 (tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate)

Tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate is a specialized organic compound featuring a biphenyl core substituted with a cyano group at the 4'-position and a methyl group at the 4-position. The tert-butyl carbamate moiety at the 3-position enhances its stability and reactivity in synthetic applications, making it a valuable intermediate in pharmaceutical and agrochemical research. Its structural features allow for further functionalization, enabling the synthesis of complex molecules. The compound's high purity and well-defined molecular architecture ensure consistent performance in coupling reactions and other transformations. Its utility in medicinal chemistry stems from its ability to serve as a precursor for biologically active derivatives.
tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate structure
2680751-20-4 structure
Product Name:tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate
CAS No:2680751-20-4
MF:C19H20N2O2
MW:308.374304771423
CID:5633661
PubChem ID:165920685
Update Time:2025-10-30

tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4'-cyano-4-methyl-[1,1'-biphenyl]-3-yl}carbamate
    • EN300-28291858
    • 2680751-20-4
    • tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate
    • Inchi: 1S/C19H20N2O2/c1-13-5-8-16(15-9-6-14(12-20)7-10-15)11-17(13)21-18(22)23-19(2,3)4/h5-11H,1-4H3,(H,21,22)
    • InChI Key: RXAKFFPXHLSZRN-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C=CC=1C)C1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 308.152477885g/mol
  • Monoisotopic Mass: 308.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 62.1Ų

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Additional information on tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate

tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate (CAS No. 2680751-20-4): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate (CAS No. 2680751-20-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure featuring a biphenyl backbone, a cyano group, and a tert-butyl carbamate moiety, this compound serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "tert-butyl carbamate derivatives", "biphenyl-based intermediates", and "cyano-substituted aromatic compounds", reflecting the growing interest in this chemical's potential.

In recent years, the demand for high-purity organic intermediates has surged, driven by advancements in drug discovery and material science. tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate is particularly notable for its role in the synthesis of small-molecule inhibitors and ligands for biological targets. Its cyano group enhances binding affinity, while the tert-butyl carbamate provides steric protection, making it a valuable building block for medicinal chemistry. Searches for "CAS 2680751-20-4 applications" and "biphenyl carbamate synthesis" highlight its relevance in cutting-edge research.

The compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes. Its 4-methyl substitution on the biphenyl ring further modulates electronic properties, enabling tailored reactivity. This adaptability aligns with trends in green chemistry, where efficient and sustainable synthesis methods are prioritized. Keywords such as "tert-butyl protecting group" and "cyano-aromatic intermediates" are often associated with discussions about this compound's utility in catalysis and polymer chemistry.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate, ensuring compliance with stringent quality standards. The compound's CAS No. 2680751-20-4 is a critical identifier in regulatory documentation and commercial databases. Queries such as "spectral data for biphenyl carbamates" and "CAS 2680751-20-4 suppliers" underscore its importance in both academic and industrial settings.

Looking ahead, the integration of AI-driven drug design and computational chemistry tools is expected to expand the applications of tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate. Its structural features align with motifs explored in fragment-based drug discovery, a hot topic in pharmaceutical R&D. As researchers continue to explore "novel carbamate derivatives" and "biphenyl scaffolds in drug development", this compound remains a focal point for innovation.

In summary, tert-butyl N-{4'-cyano-4-methyl-1,1'-biphenyl-3-yl}carbamate (CAS No. 2680751-20-4) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted utility, combined with emerging trends like sustainable synthesis and precision medicine, ensures its continued prominence in scientific discourse and industrial applications.

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